![molecular formula C13H15N3O3S2 B5580895 4-[(dimethylamino)sulfonyl]-N-(4-methyl-2-pyridinyl)-2-thiophenecarboxamide](/img/structure/B5580895.png)
4-[(dimethylamino)sulfonyl]-N-(4-methyl-2-pyridinyl)-2-thiophenecarboxamide
Description
4-[(dimethylamino)sulfonyl]-N-(4-methyl-2-pyridinyl)-2-thiophenecarboxamide is a useful research compound. Its molecular formula is C13H15N3O3S2 and its molecular weight is 325.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 325.05548370 g/mol and the complexity rating of the compound is 476. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Material Properties
Polyamides with Enhanced Properties
Research on fluorinated polyamides containing pyridine and sulfone moieties, similar in structural motifs to the compound , demonstrates the synthesis of polymers with excellent thermal stability, mechanical strength, and low dielectric constants. These materials are amorphous, soluble in organic solvents, and can be cast into transparent, flexible films, suggesting potential applications in electronics or as advanced materials with specific optical properties (Liu et al., 2013).
Chemical Sensing and Environmental Applications
Selective Discrimination of Thiophenols
A study on the development of a reaction-based fluorescent probe for discriminating thiophenols over aliphatic thiols highlights the use of specific chemical functionalities for environmental and biological sensing. The probe, designed with a strong electron-withdrawing group and a pyridine moiety for selective binding, demonstrates high sensitivity and selectivity, suggesting that compounds with similar functionalities could be tailored for detecting specific chemicals in environmental samples (Wang et al., 2012).
Biological and Pharmaceutical Research
Antimicrobial Activity
Research into novel sulfonamide derivatives with dimethylamino and pyridine components has shown significant antimicrobial activity. This suggests potential pharmaceutical applications where the structural components of 4-[(dimethylamino)sulfonyl]-N-(4-methyl-2-pyridinyl)-2-thiophenecarboxamide could be explored for developing new antimicrobial agents (Ghorab et al., 2017).
Properties
IUPAC Name |
4-(dimethylsulfamoyl)-N-(4-methylpyridin-2-yl)thiophene-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O3S2/c1-9-4-5-14-12(6-9)15-13(17)11-7-10(8-20-11)21(18,19)16(2)3/h4-8H,1-3H3,(H,14,15,17) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GJEMLOQCHWEJJT-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1)NC(=O)C2=CC(=CS2)S(=O)(=O)N(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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